BENGHE Methodological & Application

Check Availability & Pricing

Application Note: HPLC-DAD Analysis of
Delphinidin 3-rutinoside

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Delphinidin 3-rutinoside

Cat. No.: B190933

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol and application data for the identification
and quantification of Delphinidin 3-rutinoside using High-Performance Liquid
Chromatography with a Diode-Array Detector (HPLC-DAD).

Introduction

Delphinidin 3-rutinoside is a prominent anthocyanin, a class of water-soluble pigments
responsible for the blue and red hues in many flowers and fruits.[1] Found in significant
guantities in blackcurrants (Ribes nigrum) and other berries, it is of great interest to researchers
for its potent antioxidant and potential therapeutic properties, including antiproliferative
activities.[2][3] Accurate and reliable quantification of Delphinidin 3-rutinoside is crucial for
quality control in the food and beverage industry, standardization of herbal products, and for
pharmacokinetic studies in drug development.[4]

This application note details a robust HPLC-DAD method for the analysis of Delphinidin 3-
rutinoside. The methodology provides excellent selectivity and sensitivity for the quantification
of this compound in various sample matrices.

Chemical Structure:

e Compound Name: Delphinidin 3-rutinoside
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e Chemical Formula: C27H31016CI[1]

e Molecular Weight: 647.0 g/mol [1]

e Class: Anthocyanin, Flavonoid[1][5]
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Caption: Chemical structure of Delphinidin 3-rutinoside.

Experimental Protocol

This protocol outlines the necessary steps for sample preparation, HPLC-DAD analysis, and

data processing.

2.1. Materials and Reagents
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e Delphinidin 3-rutinoside standard (>97% purity)
e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

o Formic acid (ACS grade)

o Water (Ultrapure, 18.2 MQ-cm)

e 0.45 pm Syringe filters

2.2. Standard Solution Preparation

e Stock Solution (1 mg/mL): Accurately weigh 10 mg of Delphinidin 3-rutinoside standard
and dissolve in 10 mL of methanol acidified with 0.1% formic acid.

o Working Solutions: Prepare a series of working solutions by diluting the stock solution with
the mobile phase A to achieve concentrations ranging from 0.5 pg/mL to 100 pg/mL.

2.3. Sample Preparation (from a solid matrix, e.g., fruit powder)

» Extraction: Accurately weigh 1 g of the homogenized sample into a 50 mL centrifuge tube.
Add 20 mL of methanol containing 2% formic acid.

e Sonication: Sonicate the mixture for 20 minutes in an ultrasonic water bath at room
temperature.[6]

o Centrifugation: Centrifuge the extract at 4000 rpm for 15 minutes.

« Filtration: Filter the supernatant through a 0.45 pm syringe filter into an HPLC vial.
2.4. HPLC-DAD Conditions

e Instrument: Agilent 1260 Infinity Il LC System or equivalent.

e Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 2.7 um particle size).[6]

e Mobile Phase A: 2% Formic acid in water.[6]
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» Mobile Phase B: 100% Methanol.[6]

e Gradient Elution:
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e Flow Rate: 0.8 mL/min.[6]
e Column Temperature: 50 °C.[6]

e Injection Volume: 10 pL.[6]

o DAD Wavelength: Detection at 520 nm.[1][6] Full UV-Vis spectra from 200-600 nm should be
recorded for peak purity analysis. The characteristic absorption maximum for Delphinidin 3-

rutinoside is approximately 526 nm.[6]

Data Presentation and Results

3.1. Chromatographic Performance

Under the specified conditions, Delphinidin 3-rutinoside is well-resolved from other common

anthocyanins. The typical retention time is expected to be in the range of 6-8 minutes, although

this can vary depending on the specific column and system.

3.2. Quantitative Data Summary
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The following table summarizes the typical performance characteristics of the method, based
on validation studies of similar anthocyanins.[7][8]

Parameter Typical Value

Linearity (r?) >0.995

Limit of Detection (LOD) 0.06 - 0.20 mg/kg[7]

Limit of Quantification (LOQ) 0.20 - 0.60 mg/kg[7]

Precision (%RSD) < 6.2% (intra-day), < 8.5% (inter-day)[7]
Accuracy (% Recovery) 91.6 - 119%[7]

Wavelength (Amax) ~526 nm|[6]

Experimental Workflow Diagram
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Sample & Standard Preparation

Weigh Sample Prepare Standard Stock

Add Extraction Solvent Create Calibration Curve Standards

Ultrasonic Extraction (20 min)

Filter Standards (0.45 um)

Centrifuge (4000 rpm, 15 min)

Filter Supernatant (0.45 pm)

HPLC-DAD Analysis

Inject into HPLC System Separation on C18 Column DAD Detection at 520 nm
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Data Processing
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Caption: Workflow for HPLC-DAD analysis of Delphinidin 3-rutinoside.

Conclusion
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The HPLC-DAD method described in this application note is a reliable and robust technique for
the quantification of Delphinidin 3-rutinoside. With its high precision, accuracy, and
sensitivity, this protocol is well-suited for a wide range of applications, from quality control of
natural products to advanced research in pharmacology and food science. The provided
workflow and parameters can be adapted for the analysis of other anthocyanins with minor
modifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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